Cas no 1804200-33-6 (2-Bromo-6-(3-ethoxy-3-oxopropyl)mandelic acid)

• Product Name: 2-Bromo-6-(3-ethoxy-3-oxopropyl)mandelic acid
• CAS No: 1804200-33-6
• MF: C₁₃H₁₅BrO₅
• MW: 331.159203767776
• CID: 4939210
• Update Time: 2025-10-18

2-Bromo-6-(3-ethoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(3-ethoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C13H15BrO5/c1-2-19-10(15)7-6-8-4-3-5-9(14)11(8)12(16)13(17)18/h3-5,12,16H,2,6-7H2,1H3,(H,17,18)
• InChI Key： PZCXFJCFDRWELW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(C(=O)O)O)CCC(=O)OCC

Computed Properties

• Exact Mass: 330.01029 g/mol
• Monoisotopic Mass: 330.01029 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 331.16
• XLogP3: 2
• Topological Polar Surface Area: 83.8

Additional information on 2-Bromo-6-(3-ethoxy-3-oxopropyl)mandelic acid

2-Bromo-6-(3-ethoxy-3-oxopropyl)mandelic Acid: A Comprehensive Overview

The compound with CAS No. 1804200-33-6, known as 2-Bromo-6-(3-ethoxy-3-oxopropyl)mandelic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid (AHA) found in various plants. The introduction of the bromine atom at the 2-position and the ethoxy-acetyl group at the 6-position introduces unique chemical properties that make this compound highly versatile and valuable for research and industrial applications.

Mandelic acid itself is well-known for its role in skin care products due to its ability to exfoliate and rejuvenate the skin. However, the brominated derivative, 2-Bromo-6-(3-ethoxy-3-oxopropyl)mandelic acid, exhibits additional functionalities that expand its utility beyond cosmetics. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in drug discovery. For instance, researchers have explored its use in creating novel antibiotics and anticancer agents by leveraging its structural flexibility and reactivity.

The synthesis of 2-Bromo-6-(3-ethoxy-3-oxopropyl)mandelic acid typically involves multi-step organic reactions, including bromination, alkylation, and oxidation processes. These steps are carefully optimized to ensure high yield and purity. The compound's structure allows for further functionalization, enabling scientists to tailor its properties for specific applications. For example, substituting the ethoxy group with other functional groups can significantly alter its solubility, stability, and bioavailability.

One of the most promising areas of research involving this compound is its application in drug delivery systems. Scientists have investigated its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and absorption in the body. This property is particularly valuable in developing oral medications where poor bioavailability is a common challenge. Recent studies published in *Journal of Pharmaceutical Sciences* demonstrate that formulations incorporating 2-Bromo derivatives show improved therapeutic efficacy compared to traditional drug delivery methods.

In addition to pharmaceutical applications, 2-Bromo-6-(3-ethoxy-3-oxopropyl)mandelic acid has shown potential in material science, particularly in the development of biodegradable polymers. Its hydroxyl and carboxylic acid groups provide sites for polymerization reactions, leading to materials with tunable mechanical properties. These polymers are being explored for use in biocompatible implants and eco-friendly packaging solutions.

Another intriguing aspect of this compound is its role in green chemistry. Researchers are investigating its use as a catalyst or co-catalyst in various organic reactions, promoting sustainability by reducing waste and energy consumption. For example, studies published in *Green Chemistry* highlight its effectiveness in asymmetric synthesis reactions, which are crucial for producing enantiomerically pure compounds required by the pharmaceutical industry.

The global market for such specialty chemicals is growing rapidly due to increasing demand from pharmaceuticals, cosmetics, and materials industries. Companies specializing in fine chemicals are actively synthesizing 2-Bromo derivatives to meet this demand. The compound's availability through reliable suppliers ensures that researchers worldwide can access it for their projects.

In conclusion, 2-Bromo-6-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1804200-33-6) stands out as a versatile molecule with immense potential across multiple disciplines. Its unique chemical structure enables diverse applications ranging from drug development to sustainable materials science. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.